(8-Bromo-4-methyl-2,3,6,7-tetrahydro-1-benzoxonin-9-yl) trifluoromethanesulfonate

• Molecular Formula: C14H14BrF3O4S
• Molecular Weight: 415.22 g/mol
• IUPAC Name: (8-bromo-4-methyl-2,3,6,7-tetrahydro-1-benzoxonin-9-yl) trifluoromethanesulfonate
• InChI: InChI=1S/C14H14BrF3O4S/c1-9-3-2-4-10-11(21-8-7-9)5-6-12(13(10)15)22-23(19,20)14(16,17)18/h3,5-6H,2,4,7-8H2,1H3
• InChI Key: RIEDSQFYUHAIQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CCCC2=C(C=CC(=C2Br)OS(=O)(=O)C(F)(F)F)OCC1

Description

(8-Bromo-4-methyl-2,3,6,7-tetrahydro-1-benzoxonin-9-yl) trifluoromethanesulfonate is a complex organic compound that has garnered interest in various scientific fields due to its unique chemical structure and potential applications. This compound features a benzoxonin core, which is a bicyclic structure containing both oxygen and nitrogen atoms, and is further functionalized with bromine, methyl, and trifluoromethanesulfonate groups.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (8-Bromo-4-methyl-2,3,6,7-tetrahydro-1-benzoxonin-9-yl) trifluoromethanesulfonate typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the